Cas no 14772-92-0 (Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate)

• Product Name: Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
• CAS No: 14772-92-0
• MF: C₂₅H₄₀O₅
• MW: 420.58210849762
• CID: 98699
• PubChem ID: 10949848
• Update Time: 2025-04-18

Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
• Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5a,7a,12a)- (9CI)
• METHYL 3-KETO-7A,12A-DIHYDROXY-5A-CHOLANOATE
• Methyl 3-Keto-7α,12α
• methyl 7,12-dihydroxy-3-ketocholan-24-oate
• Methyl 7a,12a-dihydroxy-5b-chol-3-enoate
• Methyl 3-keto-7alpha,12alpha-dihydroxy-5alpha-cholanoate
• Methyl 3-ketoallocholate
• 7α,12α-Dihydroxy-3-oxo-5α-cholan-24-oic acid methyl ester
• (5α,7α,12α)-7,12-Dihydroxy-3-oxo-cholan-24-oic Acid Methyl Ester
• Methyl 3-Keto-7
• CIZOGAIBGCZRCL-SVHSVDIPSA-N
• A-dihydroxy-5
• A-cholanoate
• methyl (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• 14772-92-0
• Cholan-24-oic acid, 7,12-dihydroxy-3-oxo-, methyl ester, (5alpha,7alpha,12alpha)- (9CI)
• Methyl 7,12-dihydroxy-3-oxocholan-24-oate #
• A,12
• 5alpha-Cholan-24-oic acid, 7alpha,12alpha-dihydroxy-3-oxo-, methyl ester
• 5.alpha.-Cholan-24-oic acid, 7.alpha.,12.alpha.-dihydroxy-3-oxo-, methyl ester

• Inchi： 1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-21,23,27-28H,5-13H2,1-4H3/t14-,15-,17-,18+,19+,20-,21+,23+,24+,25-/m1/s1
• InChI Key： CIZOGAIBGCZRCL-SVHSVDIPSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)O)=O

Computed Properties

• Exact Mass: 420.28800
• Monoisotopic Mass: 420.28757437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.137
• Melting Point: 120--123°C
• Boiling Point: 540°C at 760 mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.532
• PSA: 83.83000
• LogP: 3.74530
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives